Cas no 1805444-72-7 (3-(Bromomethyl)-2-(difluoromethyl)-5-fluoropyridine-6-acetonitrile)

• Product Name: 3-(Bromomethyl)-2-(difluoromethyl)-5-fluoropyridine-6-acetonitrile
• CAS No: 1805444-72-7
• MF: C₉H₆BrF₃N₂
• MW: 279.056551456451
• CID: 4885492
• Update Time: 2025-05-18

3-(Bromomethyl)-2-(difluoromethyl)-5-fluoropyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-(difluoromethyl)-5-fluoropyridine-6-acetonitrile

• Inchi： 1S/C9H6BrF3N2/c10-4-5-3-6(11)7(1-2-14)15-8(5)9(12)13/h3,9H,1,4H2
• InChI Key： DZTXQCCQMKDJKP-UHFFFAOYSA-N
• SMILES： BrCC1=CC(=C(CC#N)N=C1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 1.9
• Topological Polar Surface Area: 36.7

Additional information on 3-(Bromomethyl)-2-(difluoromethyl)-5-fluoropyridine-6-acetonitrile

Introduction to 3-(Bromomethyl)-2-(difluoromethyl)-5-fluoropyridine-6-acetonitrile (CAS No. 1805444-72-7) and Its Emerging Applications in Chemical Biology

The compound 3-(Bromomethyl)-2-(difluoromethyl)-5-fluoropyridine-6-acetonitrile (CAS No. 1805444-72-7) represents a fascinating class of heterocyclic intermediates that have garnered significant attention in the field of chemical biology and drug discovery. Its unique structural features, comprising a pyridine core substituted with a bromomethyl group, a difluoromethyl moiety, and a fluorine atom, as well as an acetonitrile functional group, make it a versatile scaffold for the development of novel bioactive molecules.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated pyridines in the design of pharmacophores due to their ability to modulate metabolic stability, binding affinity, and pharmacokinetic properties. The presence of multiple fluorine atoms in this compound not only enhances its lipophilicity but also introduces electronic effects that can fine-tune its interactions with biological targets. Specifically, the difluoromethyl group is known to improve binding affinity by increasing hydrophobic interactions, while the bromomethyl group serves as a versatile handle for further functionalization via cross-coupling reactions.

The fluoropyridine core itself has been extensively studied for its role in various therapeutic areas, including antiviral, anticancer, and anti-inflammatory agents. For instance, recent studies have demonstrated that fluoropyridines can act as scaffolds for kinase inhibitors, where the fluorine atoms play a crucial role in stabilizing the transition state during enzyme-substrate interactions. The acetonitrile group at the 6-position of the pyridine ring further contributes to the compound's solubility and reactivity, making it an attractive intermediate for synthetic chemistry.

In the context of drug development, 3-(Bromomethyl)-2-(difluoromethyl)-5-fluoropyridine-6-acetonitrile has been explored as a precursor for the synthesis of small-molecule inhibitors targeting protein-protein interactions. The bromomethyl group allows for facile introduction of various pharmacophores via Suzuki-Miyaura or Stille cross-coupling reactions, enabling the rapid construction of libraries of compounds for high-throughput screening. Additionally, the electron-withdrawing nature of the difluoromethyl group and the electron-donating effect of the nitrile group create a balanced electronic profile that can enhance binding to biological targets.

Recent publications have also highlighted the utility of this compound in the development of radiolabeled probes for positron emission tomography (PET) imaging. The incorporation of fluorine atoms into drug candidates has become increasingly popular due to their favorable properties in PET imaging, such as high sensitivity and low background signal. The structural features of 3-(Bromomethyl)-2-(difluoromethyl)-5-fluoropyridine-6-acetonitrile make it an ideal candidate for radiolabeling with fluorodeoxyglucose (FDG) or other fluorinated tracers, which could aid in diagnosing and monitoring various diseases.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Typically, the preparation begins with the functionalization of commercially available pyridine derivatives, followed by selective halogenation and substitution reactions to introduce the desired substituents. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications at specific positions on the pyridine ring.

The chemical stability and reactivity profile of 3-(Bromomethyl)-2-(difluoromethyl)-5-fluoropyridine-6-acetonitrile make it a valuable building block for further derivatization. For example, nucleophilic substitution reactions can be carried out at the bromomethyl group to introduce various functional groups, while palladium-catalyzed coupling reactions allow for the connection to other heterocycles or aromatic systems. These transformations enable chemists to rapidly generate structurally diverse libraries of compounds for biological evaluation.

In conclusion, 3-(Bromomethyl)-2-(difluoromethyl)-5-fluoropyridine-6-acetonitrile (CAS No. 1805444-72-7) is a highly versatile intermediate with significant potential in pharmaceutical research and development. Its unique structural features and reactivity make it an ideal candidate for synthesizing novel bioactive molecules targeting various therapeutic areas. As our understanding of structure-activity relationships continues to evolve, compounds like this are likely to play an increasingly important role in discovering next-generation drugs.